N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-3-nitrobenzamide hydrochloride

• IUPAC Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3-nitrobenzamide;hydrochloride
• InChI: InChI=1S/C19H19ClN4O4S.ClH/c1-22(2)9-10-23(18(25)12-5-4-6-13(11-12)24(26)27)19-21-16-15(28-3)8-7-14(20)17(16)29-19;/h4-8,11H,9-10H2,1-3H3;1H
• InChI Key: ARXXWPBLKYZMJU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(C=CC(=C2S1)Cl)OC)C(=O)C3=CC(=CC=C3)[N+](=O)[O-].Cl
• Molecular Formula: C19H20Cl2N4O4S
• Molecular Weight: 471.4 g/mol

Description

N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-3-nitrobenzamide hydrochloride is a useful research compound. Its molecular formula is C19H20Cl2N4O4S and its molecular weight is 471.35. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactions and Synthesis

Research has explored the nitration of benzothiazoles and their derivatives, showcasing the complex chemical reactions these compounds can undergo. For instance, nitration of 2-aryl-4,7-dimethoxybenzothiazoles produces a mixture of nitrobenzothiazoles, which were further synthesized through oxidative cyclization of corresponding nitrothiobenzanilides (Jackson et al., 2000). This highlights the compound's potential as an intermediate in the synthesis of complex molecules, possibly including pharmaceuticals and materials with specific electronic properties.

Biological Activity

The synthesis and evaluation of Schiff base ligands derived from thiazole compounds for their antimicrobial activities provide insight into the biological relevance of thiazole derivatives. Compounds synthesized from reactions involving thiazole and phenol derivatives showed moderate activity against bacterial and fungal species, indicating the potential of thiazole derivatives in developing new antimicrobials (Vinusha et al., 2015).

Advanced Materials and Applications

Studies on polymers incorporating nitrophenyl groups suggest applications in material science, such as light-switchable polymers that can transition between cationic and zwitterionic forms. This transition can affect the polymer's interactions with biological molecules like DNA, showcasing potential uses in biotechnology and medicine (Sobolčiak et al., 2013).

Spectroscopy and Molecular Structure

Research into the molecular structure and spectral properties of related compounds, like N-3-hydroxyphenyl-4-methoxybenzamide, provides insights into the analytical techniques applicable for studying such molecules. Investigations using NMR, X-ray diffraction, and DFT calculations can reveal details about molecular conformation and intermolecular interactions, crucial for understanding the compound's behavior in various environments (Karabulut et al., 2014).